Cas no 18547-54-1 (p-Vinylphenyltris(trimethylsiloxy)silane)

• Product Name: p-Vinylphenyltris(trimethylsiloxy)silane
• CAS No: 18547-54-1
• MF: C₁₇H₃₄O₃Si₄
• MW: 398.79
• CID: 5064321
• PubChem ID: 16051823
• Update Time: 2026-02-28

p-Vinylphenyltris(trimethylsiloxy)silane Chemical and Physical Properties

Names and Identifiers

• p-Vinylphenyltris(trimethylsiloxy)silane
• SCHEMBL992478
• Trisiloxane, 3-(4-ethenylphenyl)-1,1,1,5,5,5-hexamethyl-3-((trimethylsilyl)oxy)-
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3-((trimethylsilyl)oxy)-3-(p-vinylphenyl)-
• G63377
• 3-(4-Ethenylphenyl)-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]trisiloxane
• DRY2W9FLT2
• 3-(4-Ethenylphenyl)-1,1,1,5,5,5-hexamethyl-3-((trimethylsilyl)oxy)trisiloxane
• 18547-54-1
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-3-(p-vinylphenyl)-
• Trisiloxane, 3-(4-ethenylphenyl)-1,1,1,5,5,5-hexamethyl-3-[(trimethylsilyl)oxy]-
• 1,1,1,5,5,5-Hexamethyl-3-((trimethylsilyl)oxy)-3-(4-vinylphenyl)trisiloxane
• UNII-DRY2W9FLT2
• 4-(4-ethenylphenyl)-2,2,6,6-tetramethyl-4-[(trimethylsilyl)oxy]-3,5-dioxa-2,4,6-trisilaheptane

• Inchi： 1S/C17H34O3Si4/c1-11-16-12-14-17(15-13-16)24(18-21(2,3)4,19-22(5,6)7)20-23(8,9)10/h11-15H,1H2,2-10H3
• InChI Key： YSCPNRPKVJPFNI-UHFFFAOYSA-N
• SMILES： C[Si](C)(C)O[Si](O[Si](C)(C)C)(O[Si](C)(C)C)C1C=CC(=CC=1)C=C

Computed Properties

• Exact Mass: 398.15850108g/mol
• Monoisotopic Mass: 398.15850108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on p-Vinylphenyltris(trimethylsiloxy)silane

p-Vinylphenyltris(trimethylsiloxy)silane (CAS No. 18547-54-1): A Versatile Compound in Advanced Materials and Pharmaceuticals

p-Vinylphenyltris(trimethylsiloxy)silane (CAS No. 18547-54-1) is a multifunctional organosilicon compound that has gained significant attention in recent years due to its unique properties and wide range of applications. This compound, often referred to as VP-TMS, combines the reactivity of vinyl groups with the stability and versatility of silane moieties, making it an essential building block in various fields, including advanced materials, pharmaceuticals, and surface chemistry.

The chemical structure of p-Vinylphenyltris(trimethylsiloxy)silane consists of a central silicon atom bonded to a phenyl group with a vinyl substituent and three trimethylsiloxy groups. The vinyl group provides reactivity for polymerization and cross-linking reactions, while the trimethylsiloxy groups offer hydrophobicity and thermal stability. This combination makes VP-TMS an ideal candidate for applications requiring both chemical reactivity and physical robustness.

In the field of advanced materials, p-Vinylphenyltris(trimethylsiloxy)silane has been extensively studied for its use in the synthesis of functional polymers and coatings. Recent research has shown that VP-TMS can be incorporated into polymer matrices to enhance their mechanical properties, thermal stability, and resistance to environmental degradation. For example, a study published in the Journal of Polymer Science demonstrated that VP-TMS-based polymers exhibit superior tensile strength and elongation at break compared to traditional polymers, making them suitable for high-performance applications such as aerospace and automotive industries.

Another area where p-Vinylphenyltris(trimethylsiloxy)silane has shown promise is in the development of pharmaceuticals. The compound's ability to form stable covalent bonds with various functional groups makes it an excellent platform for drug delivery systems. Research conducted at the University of California, Los Angeles (UCLA) explored the use of VP-TMS in the synthesis of targeted drug delivery nanoparticles. The results indicated that VP-TMS-based nanoparticles could effectively encapsulate and release therapeutic agents in a controlled manner, enhancing drug efficacy and reducing side effects.

Moreover, p-Vinylphenyltris(trimethylsiloxy)silane has been utilized in surface modification techniques to improve the biocompatibility and functionality of medical devices. A study published in Biomaterials reported that coating medical implants with VP-TMS-derived layers significantly reduced protein adsorption and cell adhesion, thereby minimizing the risk of biofouling and infection. This property is particularly valuable in the design of long-term implantable devices such as pacemakers and artificial joints.

The synthesis of p-Vinylphenyltris(trimethylsiloxy)silane typically involves a hydrosilylation reaction between phenylvinyldichlorosilane and trimethylsilanol. This process is well-documented in the literature and can be optimized to achieve high yields and purity levels. The resulting compound is stable under ambient conditions but can be activated under specific reaction conditions to participate in various chemical transformations.

In addition to its practical applications, p-Vinylphenyltris(trimethylsiloxy)silane has also been studied for its fundamental properties. Researchers at the Massachusetts Institute of Technology (MIT) investigated the electronic structure and reactivity of VP-TMS using computational methods. Their findings revealed that the vinyl group's electronic properties are significantly influenced by the presence of the trimethylsiloxy groups, which can modulate the compound's reactivity towards different substrates.

The environmental impact of p-Vinylphenyltris(trimethylsiloxy)silane is another important consideration. While the compound itself is not classified as hazardous, its production and use must adhere to strict environmental regulations to minimize any potential risks. Studies have shown that proper disposal methods can effectively prevent any adverse effects on ecosystems.

In conclusion, p-Vinylphenyltris(trimethylsiloxy)silane (CAS No. 18547-54-1) is a highly versatile compound with a wide range of applications in advanced materials, pharmaceuticals, and surface chemistry. Its unique combination of chemical reactivity and physical properties makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, VP-TMS is poised to play an increasingly important role in shaping the future of these fields.